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Compound of Interest

Compound Name: Rezafungin acetate

Cat. No.: B15563506 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of investigational compounds like Rezafungin acetate is paramount. This

document provides immediate, essential safety protocols and logistical plans to minimize risk

and ensure operational integrity in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)
Rezafungin acetate is an echinocandin antifungal agent.[1][2] While some suppliers classify it

as not a hazardous substance, at least one Safety Data Sheet (SDS) identifies it as a skin

irritant (Category 2) and a serious eye irritant (Category 2A).[3] Therefore, adherence to

stringent safety protocols is mandatory. All personnel must be trained on the specific hazards

and handling procedures before working with this compound.

The recommended Personal Protective Equipment (PPE) is crucial for minimizing exposure.

The following table summarizes the necessary equipment for handling Rezafungin acetate,

particularly in its solid, powdered form where the risk of inhalation and dermal contact is

highest.
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Body Part Equipment Specification & Rationale

Eyes/Face
Safety Goggles with Side-

Shields or Face Shield

To protect against splashes

and airborne particles. A face

shield offers broader

protection. An emergency

eyewash station must be

immediately accessible.[3][4]

Hands Chemical-Resistant Gloves

Use materials such as nitrile or

butyl rubber. Inspect gloves for

any tears or holes before use.

Avoid leather or fabric gloves

as they can absorb the

chemical.

Body
Impervious Clothing /

Laboratory Coat

A lab coat is standard. For

tasks with a higher risk of

splashing, a chemical-resistant

apron or full-body coveralls

should be used.

Respiratory Suitable Respirator

To be used when handling the

powder outside of a certified

chemical fume hood or when

dust formation is likely. Ensure

the respirator provides an

adequate protection factor for

the task.

Feet Chemical-Resistant Boots

Trousers should be worn

outside the boots to prevent

chemicals from running inside.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Rezafungin acetate and

ensuring a safe laboratory environment.
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Engineering Controls:

Work with Rezafungin acetate in a well-ventilated area.

A certified chemical fume hood is required when handling the solid compound to minimize

inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

Procedural Steps for Handling:

Preparation: Before handling, ensure all required PPE is correctly donned. Prepare the

workspace within a chemical fume hood.

Weighing and Aliquoting: Handle the solid form of Rezafungin acetate carefully to avoid

creating dust. Use appropriate tools for transfer.

Solution Preparation: When dissolving, add the solid to the solvent slowly. Avoid shaking,

which can cause foaming.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Storage Conditions: The stability of Rezafungin acetate is dependent on storage temperature

and form (solid vs. in solvent).

Form
Short-Term Storage
(Weeks to 3 months)

Long-Term Storage (3
months to years)

Solid 2 - 8°C, dry and sealed -20°C

In Solvent -20°C (1 month) -80°C (6 months)

Always keep the container tightly sealed and protected from direct sunlight and moisture.

Operational Plans for Spills and Disposal
A clear plan for accidental spills and routine disposal is a cornerstone of laboratory safety.
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Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.

Don Full PPE: Before cleanup, wear the appropriate personal protective equipment,

including a respirator.

Containment: For liquid spills, absorb with a non-combustible material like diatomite or

universal binders. For solid spills, carefully sweep or vacuum the material, avoiding dust

generation.

Cleaning: Decontaminate the spill area and equipment by scrubbing with alcohol or a

suitable disinfectant.

Disposal: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal.

Disposal Plan
All waste contaminated with Rezafungin acetate must be treated as hazardous chemical

waste. Never dispose of the compound down the drain or into the soil.

Waste Segregation and Disposal Workflow:

The following diagram outlines the decision-making process for the proper disposal of different

waste streams generated during research with Rezafungin acetate.
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Waste Generation Point

Step 1: Waste Segregation

Step 2: Collection & Containment

Step 3: Final Disposal

Rezafungin Acetate Contaminated Waste

Liquid Waste
(Aqueous/Organic)

Is it liquid?

Solid Waste
(Gloves, Tips, Vials)

Is it solid consumable?

Sharps Waste
(Needles, Scalpels)

Is it a sharp?

Sealed, Labeled HDPE Carboy
or Solvent-Resistant Bottle

Lined, Labeled, Puncture-Proof
Container with Lid

Designated, Puncture-Resistant
Sharps Container

Arrange Pickup by
Environmental Health & Safety (EHS)

or Licensed Waste Contractor

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Rezafungin acetate waste.

Disposal Protocols:

Liquid Waste: Collect aqueous and organic waste in separate, clearly labeled, and sealed

containers. Do not mix incompatible waste streams.

Solid Waste: All contaminated consumables, such as gloves, pipette tips, and bench paper,

must be collected in a designated, lined, and puncture-proof container with a secure lid.
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Empty Containers: Original containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste. After rinsing, the

container can be disposed of according to institutional policy, which may involve defacing the

label.

By adhering to these guidelines, laboratory personnel can significantly mitigate the risks

associated with handling Rezafungin acetate, ensuring personal safety and environmental

protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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